Cas no 7228-78-6 (Malvidin-3-glucoside chloride)

• Product Name: Malvidin-3-glucoside chloride
• CAS No: 7228-78-6
• MF: C₂₃H₂₅ClO₁₂
• MW: 528.8904
• MDL: MFCD00185576
• CID: 563692
• PubChem ID: 57652436
• Update Time: 2025-05-21

Malvidin-3-glucoside chloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium, 3-(b-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-,chloride (1:1)
• Malvidin-3-O-glucoside
• Malvidin-3-O-glucoside chloride
• 1-Benzopyrylium, 3-(b-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-,ch...
• MALVIDIN-3-O-GLUCOSIDE CHLORIDE(AS)
• MALVIDIN-3-O-GLUCOSIDE CHLORIDE(OENIN)(SH)
• Oenin
• Oenin Chloride
• CYCLAMIN CHLORIDE
• Einecs 230-631-9
• Enin
• ENIN CHLORIDE
• Enoside
• Ligulin
• Malvidin-3-glucoside
• Malvidin 3-β-D-glucopyranoside
• NSC 70532
• 3-(beta-D-Glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-1-benzopyrylium chloride
• Malvidin 3-glucoside
• Malvidin 3-O-glucopyranoside
• B34F52D7NB
• Malvidin-3-O-galactoside chloride
• Malvidine-3-glucoside
• 5,7-Dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chromenylium chloride
• Malvidin beta-D-glucoside
• Oenin chloride, analytical standard
• Oenin chloride, >=90% (HPLC)
• Malvidin mono-beta-D-glucopyranosid
• Malvidin-3-glucoside chloride
• Primulin chloride
• Malvidin 3-O-beta-D-galactopyranoside
• Primulin
• Malvidin 3-O-glucoside
• Arthanitin chloride
• Malvidin 3-O-beta-D-glucopyranoside
• CHEMBL602754
• UNII-B34F52D7NB
• NS00044500
• AKOS015951116
• DTXSID301028795
• NSC-70532
• 1ST40266
• MFCD00185576
• HY-125740
• 1-Benzopyrylium, 3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-, chloride, mono-beta-D-glucopyranoside
• 7228-78-6
• MALVIDIN 3-O-GLUCOSIDE CHLORIDE
• MALVINIDIN 3-GLUCOSIDE
• Oenin chloride , HPLC Grade
• 1329-33-5
• Malvidin-3-O-glucoside chloride OENIN OENIN CHLORIDE ENIN CHLORIDE CYCLAMIN CYCLAMIN CHLORIDE MALVIDIN-3-BETA-GLUCOSIDE MALVIDIN-3-GLUCOSIDE MALVIDIN-3-GLUCOSIDE CHLORIDE MALVIDIN-3-O-GLUCOSIDE CHLORIDE 3-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydr
• Malvidin 3-glucoside chloride
• MS-29791
• 5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)chromenylium chloride
• 1-BENZOPYRYLIUM, 3-(.BETA.-D-GLUCOPYRANOSYLOXY)-5,7-DIHYDROXY-2-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-, CHLORIDE (1:1)
• 3,5,7-Trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-1-benzopyrylium chloride, mono-beta-D-glucopyranoside
• Malvidin mono-beta-D-glucopyranoside
• (2S,3R,4S,5S,6R)-2-[5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride
• CS-0093842
• Malvidin-3-glucoside (chloride)
• 5,7-Dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chromenyliumchloride
• Flavylium, 3,4',5,7-tetrahydroxy-3',5'-dimethoxy-, chloride, mono-beta-D-glucopyranoside

• MDL： MFCD00185576
• Inchi： 1S/C23H24O12.ClH/c1-31-14-3-9(4-15(32-2)18(14)27)22-16(7-11-12(26)5-10(25)6-13(11)33-22)34-23-21(30)20(29)19(28)17(8-24)35-23;/h3-7,17,19-21,23-24,28-30H,8H2,1-2H3,(H2-,25,26,27);1H/t17-,19-,20+,21-,23-;/m1./s1
• InChI Key： YDIKCZBMBPOGFT-DIONPBRTSA-N
• SMILES： [Cl-].O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1=C([H])C2=C(C([H])=C(C([H])=C2[O+]=C1C1C([H])=C(C(=C(C=1[H])OC([H])([H])[H])O[H])OC([H])([H])[H])O[H])O[H]

Computed Properties

• Exact Mass: 528.10300
• Monoisotopic Mass: 528.1034539 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 669
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 528.9
• Topological Polar Surface Area: 180
• XLogP3: -0.516000000000001

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: 11 °C
• PSA: 191.67000
• LogP: -2.30240
• Vapor Pressure: No data available

Malvidin-3-glucoside chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301 + P310-P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： H225-H301 + H311 + H331-H370
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Flavonoids

Additional information on Malvidin-3-glucoside chloride

Malvidin-3-glucoside chloride (CAS No. 7228-78-6): A Comprehensive Overview of Its Biochemical Significance and Recent Research Applications

Malvidin-3-glucoside chloride, with the chemical identifier CAS No. 7228-78-6, is a prominent flavonoid glycoside that has garnered significant attention in the field of pharmaceutical and biochemical research. Flavonoids are a class of natural polyphenolic compounds known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Among these, malvidin-3-glucoside chloride stands out due to its potent pharmacological effects and structural complexity, which make it a valuable candidate for drug development and therapeutic applications.

The chemical structure of malvidin-3-glucoside chloride consists of a malvidin aglycone moiety linked to a glucoside unit through a glycosidic bond, with the addition of a chloride ion that modulates its solubility and reactivity. This structural arrangement contributes to its stability and bioavailability, making it an ideal candidate for various biochemical assays and clinical trials. The compound's chromophoric properties also render it useful in spectroscopic analyses, particularly in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques.

In recent years, malvidin-3-glucoside chloride has been extensively studied for its potential therapeutic applications. One of the most compelling areas of research has been its role in combating oxidative stress and inflammation. Oxidative stress is a hallmark of numerous pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. Studies have demonstrated that malvidin-3-glucoside chloride can scavenge reactive oxygen species (ROS) and inhibit the activity of inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These effects are attributed to its ability to modulate signaling pathways involved in redox balance and inflammation, such as the nuclear factor kappa B (NF-κB) pathway.

Moreover, malvidin-3-glucoside chloride has shown promise in preclinical studies as a chemopreventive agent against various types of cancer. Flavonoids like malvidin-3-glucoside have been found to induce apoptosis in cancer cells by activating intrinsic death pathways, including the release of cytochrome c from mitochondria and the activation of caspases. Additionally, the compound has been shown to inhibit angiogenesis, a critical process in tumor growth and metastasis. These findings suggest that malvidin-3-glucoside chloride could serve as a novel therapeutic agent or adjunctive treatment in oncology.

The antimicrobial properties of malvidin-3-glucoside chloride have also been explored in recent research. Polyphenolic compounds are known to exhibit broad-spectrum antimicrobial activity by disrupting bacterial cell membranes and inhibiting key metabolic pathways. Studies have reported that malvidin-3-glucoside chloride can effectively inhibit the growth of various Gram-positive and Gram-negative bacteria, as well as fungi. This makes it a potential candidate for developing novel antimicrobial agents to combat drug-resistant infections.

In addition to its pharmacological activities, malvidin-3-glucoside chloride has been investigated for its role in neuroprotection. Neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD) are characterized by oxidative stress, inflammation, and protein aggregation. Research indicates that malvidin-3-glucoside chloride can protect against neurotoxicity by reducing oxidative damage to neuronal cells and inhibiting the formation of amyloid-beta plaques associated with AD. These findings highlight the potential of this compound as a therapeutic agent for neurodegenerative disorders.

The cardiovascular benefits of malvidin-3-glucoside chloride have also been documented in several studies. Flavonoids are known to improve endothelial function by enhancing nitric oxide (NO) production and inhibiting endothelial nitric oxide synthase (eNOS) degradation. Additionally, they can reduce platelet aggregation and cholesterol levels, thereby lowering the risk of atherosclerosis. These effects suggest that malvidin-3-glucoside chloride could be beneficial in preventing cardiovascular diseases.

The bioavailability of flavonoids is often limited due to their poor solubility and rapid metabolism. However, the glucosidic form of malvidin enhances its solubility and stability, thereby improving its bioavailability. Furthermore, recent advances in drug delivery systems have enabled the formulation of nanoparticles and liposomes that can encapsulate flavonoids like malvidin-3-glucoside chloride, further enhancing their delivery to target tissues.

In conclusion, Malvidin-3-glucoside chloride, with CAS No. 7228-78-6, is a multifaceted compound with significant potential in pharmaceutical applications. Its ability to modulate oxidative stress, inflammation, apoptosis, angiogenesis, and microbial growth makes it a valuable candidate for drug development across various therapeutic areas. The recent research on this compound underscores its importance in advancing our understanding of natural products' pharmacological effects and their potential as therapeutic agents.